Cas no 19532-35-5 (1H-Pyrazole-3-carboxylic acid, 1-(4-chlorophenyl)-, ethyl ester)

1H-Pyrazole-3-carboxylic acid, 1-(4-chlorophenyl)-, ethyl ester structure
19532-35-5 structure
Product Name:1H-Pyrazole-3-carboxylic acid, 1-(4-chlorophenyl)-, ethyl ester
CAS No:19532-35-5
MF:C12H11ClN2O2
MW:250.680941820145
CID:1387489
PubChem ID:14129378
Update Time:2025-04-20

1H-Pyrazole-3-carboxylic acid, 1-(4-chlorophenyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-3-carboxylic acid, 1-(4-chlorophenyl)-, ethyl ester
    • Ethyl 1-(4-chlorophenyl)-1H-pyrazole-3-carboxylate
    • 19532-35-5
    • ethyl 1-(4-chlorophenyl)pyrazole-3-carboxylate
    • ethyl 1-(4-chlorophenyl)-1h-pyrazolecarboxylate
    • SCHEMBL15754911
    • BXARJABSUGEGFH-UHFFFAOYSA-N
    • DB-124673
    • Inchi: 1S/C12H11ClN2O2/c1-2-17-12(16)11-7-8-15(14-11)10-5-3-9(13)4-6-10/h3-8H,2H2,1H3
    • InChI Key: BXARJABSUGEGFH-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)N1C=CC(C(=O)OCC)=N1

Computed Properties

  • Exact Mass: 250.05103
  • Monoisotopic Mass: 250.0509053g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 44.1Ų

Experimental Properties

  • PSA: 44.12

1H-Pyrazole-3-carboxylic acid, 1-(4-chlorophenyl)-, ethyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y1289166-5g
1H-Pyrazole-3-carboxylic acid, 1-(4-chlorophenyl)-, ethyl ester
19532-35-5 97%
5g
$1500 2023-05-12

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